Methyl 5-[(6,8-dichloroquinazolin-4-yl)oxymethyl]furan-2-carboxylate

• Molecular Formula: C15H10Cl2N2O4
• Molecular Weight: 353.2 g/mol
• IUPAC Name: methyl 5-[(6,8-dichloroquinazolin-4-yl)oxymethyl]furan-2-carboxylate
• InChI: InChI=1S/C15H10Cl2N2O4/c1-21-15(20)12-3-2-9(23-12)6-22-14-10-4-8(16)5-11(17)13(10)18-7-19-14/h2-5,7H,6H2,1H3
• InChI Key: ZQYJGNUTJXLKHQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)COC2=NC=NC3=C2C=C(C=C3Cl)Cl

Description

WAY-624857 is a chemical compound that has garnered interest in scientific research due to its potential applications in various fields. This compound is known for its unique chemical structure and properties, which make it a subject of study in chemistry, biology, and medicine.

Preparation Methods

The synthesis of WAY-624857 involves several steps, including the selection of appropriate starting materials and reaction conditions. The synthetic routes typically involve the use of organic solvents and catalysts to facilitate the chemical reactions. Industrial production methods may vary, but they generally aim to optimize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

WAY-624857 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

WAY-624857 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential effects on cellular processes and pathways. In medicine, it is investigated for its potential therapeutic applications, including its effects on specific molecular targets. In industry, it may be used in the development of new materials or processes.

Mechanism of Action

The mechanism of action of WAY-624857 involves its interaction with specific molecular targets and pathways. This compound may exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

WAY-624857 can be compared with other similar compounds to highlight its uniqueness Similar compounds may include those with similar chemical structures or properties

References

• Chemical Reactions and Equations
• Scientific Research Applications
• Mechanism of Action
• Similar Compounds